Cas no 1805223-58-8 (6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid)

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the difluoromethyl and methoxy substituents, enhance its reactivity and selectivity in cross-coupling reactions and other transformations. The acetic acid moiety further expands its functionalization potential, making it a versatile intermediate for constructing complex molecules. This compound is particularly valued for its stability under standard conditions and its compatibility with diverse reaction environments. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise molecular modifications.

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid structure

1805223-58-8 structure

Product Name:6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid

CAS No:1805223-58-8

MF:C₉H₁₀F₂N₂O₃

MW:232.184109210968

CID:4855049

Update Time:2025-10-20

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid
- Inchi： 1S/C9H10F2N2O3/c1-16-5-3-6(12)13-8(9(10)11)4(5)2-7(14)15/h3,9H,2H2,1H3,(H2,12,13)(H,14,15)
- InChI Key： MPWNOJFJZCZTLC-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C=C(N)N=1)OC)CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 0.6
Topological Polar Surface Area: 85.4

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067526-1g	6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1805223-58-8	97%	1g	$1,579.40	2022-04-01

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid Related Literature

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Additional information on 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid

6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic Acid (CAS No. 1805223-58-8)

The compound 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid, identified by the CAS registry number CAS No. 1805223-58-8, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid comprises a pyridine ring substituted with an amino group at position 6, a difluoromethyl group at position 2, a methoxy group at position 4, and an acetic acid moiety at position 3. This substitution pattern introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent functional group transformations. The synthesis of CAS No. 1805223-58-8 has been optimized to achieve high yields and purity, facilitating its use in various downstream applications.

In terms of biological activity, studies have shown that 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. For instance, recent research highlights its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in the development of anti-cancer therapies. Additionally, this compound has demonstrated anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases.

The incorporation of fluorine atoms in the difluoromethyl group imparts enhanced lipophilicity and stability to the molecule, which are desirable traits for drug candidates. Furthermore, the presence of the methoxy group at position 4 enhances solubility and bioavailability, making this compound an attractive candidate for pharmacological studies.

From a structural standpoint, the acetic acid moiety at position 3 provides an additional site for chemical modification, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles. This feature underscores the importance of CAS No. 1805223-58-8 as a versatile building block in medicinal chemistry.

In conclusion, 6-Amino-2-(difluoromethyl)-4-methoxypyridine-3-acetic acid, with its unique structural features and promising biological activities, represents a significant advancement in the field of organic synthesis and drug discovery. Its continued exploration will undoubtedly contribute to the development of novel therapeutic agents addressing unmet medical needs.